Cas no 874515-24-9 (6-(4-hydroxyphenyl)-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one)

6-(4-hydroxyphenyl)-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one structure
874515-24-9 structure
Product Name:6-(4-hydroxyphenyl)-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one
CAS No:874515-24-9
MF:C9H7N3O2S
MW:221.235780000687
MDL:MFCD06762675
CID:3148287
PubChem ID:135653194
Update Time:2025-04-21

6-(4-hydroxyphenyl)-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

    • 6-(4-Hydroxyphenyl)-3-mercapto-1,2,4-triazin-5(4H)-one
    • 6-(4-hydroxyphenyl)-3-sulfanyl-1,2,4-triazin-5-ol
    • F2111-0034
    • STK624179
    • AKOS015956118
    • STL274614
    • CS-0456630
    • 6-(4-hydroxyphenyl)-3-sulfanyl-1,2,4-triazin-5(4H)-one
    • 874515-24-9
    • 6-(4-hydroxyphenyl)-3-sulfanylidene-2H-1,2,4-triazin-5-one
    • 6-(4-hydroxyphenyl)-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one
    • AKOS005557479
    • 6-(4-Hydroxyphenyl)-3-mercapto-1,2,4-triazin-5-ol
    • EN300-238007
    • HMS1656E15
    • MDL: MFCD06762675
    • Inchi: 1S/C9H7N3O2S/c13-6-3-1-5(2-4-6)7-8(14)10-9(15)12-11-7/h1-4,13H,(H2,10,12,14,15)
    • InChI Key: SEAGTQXQXJNDNK-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C(N1)=O)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 221.02589765Da
  • Monoisotopic Mass: 221.02589765Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 106Ų

6-(4-hydroxyphenyl)-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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Enamine
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Enamine
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